Cas no 2167373-44-4 (6-(difluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 6-(difluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2167373-44-4
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• MDL: MFCD30631558
• CID: 5248452
• PubChem ID: 165764712
• Update Time: 2025-10-10

6-(difluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 6-(difluoromethyl)-
• 6-(difluoromethyl)piperidine-3-carboxylic acid

• MDL： MFCD30631558
• Inchi： 1S/C7H11F2NO2/c8-6(9)5-2-1-4(3-10-5)7(11)12/h4-6,10H,1-3H2,(H,11,12)
• InChI Key： DQUWBNBBUIDAGS-UHFFFAOYSA-N
• SMILES： N1C(C(F)F)CCC(C(O)=O)C1

Additional information on 6-(difluoromethyl)piperidine-3-carboxylic acid

6-(Difluoromethyl)piperidine-3-carboxylic Acid (CAS No. 2167373-44-4): A Comprehensive Overview

6-(Difluoromethyl)piperidine-3-carboxylic acid (CAS No. 2167373-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and piperidine functionalities, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The difluoromethyl group in 6-(difluoromethyl)piperidine-3-carboxylic acid is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly valuable in the development of drugs that require prolonged action or improved pharmacokinetic properties. Recent studies have shown that the difluoromethyl group can also influence the binding affinity of molecules to their target receptors, thereby modulating their biological activity.

The piperidine ring, another key structural element of 6-(difluoromethyl)piperidine-3-carboxylic acid, is a versatile scaffold that has been widely used in the design of central nervous system (CNS) drugs, anti-inflammatory agents, and other therapeutic compounds. The piperidine ring provides structural rigidity and conformational flexibility, which are crucial for optimizing the interactions between the drug molecule and its biological target.

In terms of biological activity, 6-(difluoromethyl)piperidine-3-carboxylic acid has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as a selective inhibitor of histone deacetylases (HDACs), which are implicated in a variety of diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that this compound can effectively inhibit HDAC activity, leading to changes in gene expression and cell behavior that may have therapeutic benefits.

Beyond its role as an HDAC inhibitor, 6-(difluoromethyl)piperidine-3-carboxylic acid has also shown promise in the treatment of inflammatory conditions. In vitro and in vivo studies have indicated that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a potential candidate for the development of anti-inflammatory drugs.

The synthesis of 6-(difluoromethyl)piperidine-3-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-piperidinylcarboxylic acid with difluoroiodomethane, followed by deprotection steps to yield the final product. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for preclinical and clinical studies.

In terms of pharmacokinetics, preliminary data suggest that 6-(difluoromethyl)piperidine-3-carboxylic acid has favorable properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, the compound has shown low toxicity in preclinical models, which is a positive indication for its safety profile.

The clinical potential of 6-(difluoromethyl)piperidine-3-carboxylic acid is currently being explored through various stages of drug development. Preclinical studies have provided promising results, and several Phase I clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the pharmacodynamics and pharmacokinetics of the compound, as well as its potential therapeutic applications.

In conclusion, 6-(difluoromethyl)piperidine-3-carboxylic acid (CAS No. 2167373-44-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.